13-Methyltricosanoyl-CoA

• Molecular Formula: C45H82N7O17P3S
• Molecular Weight: 1118.2 g/mol
• InChI: InChI=1S/C45H82N7O17P3S/c1-5-6-7-8-9-13-16-19-22-33(2)23-20-17-14-11-10-12-15-18-21-24-36(54)73-28-27-47-35(53)25-26-48-43(57)40(56)45(3,4)30-66-72(63,64)69-71(61,62)65-29-34-39(68-70(58,59)60)38(55)44(67-34)52-32-51-37-41(46)49-31-50-42(37)52/h31-34,38-40,44,55-56H,5-30H2,1-4H3,(H,47,53)(H,48,57)(H,61,62)(H,63,64)(H2,46,49,50)(H2,58,59,60)
• InChIKey: OETUWIBLLONIBD-UHFFFAOYSA-N

13-Methyltricosanoyl-CoA Product Profile

13-Methyltricosanoyl-CoA (Chemical Formula: C45H82N7O17P3S) is a very long-chain acyl-CoA (VLCACoA) with a 23‑carbon fatty acid moiety featuring a methyl branch at the C13 position [1]. It is the thioester conjugate of 13-methyltricosanoic acid and coenzyme A, functioning as the obligatory activated intermediate for the cellular import, β‑oxidation, and lipid signaling roles of its parent branched-chain fatty acid [2].

1

Obligate peroxisomal β-oxidation probe for methyl-branched VLC fatty acid flux studies

2

CoA thioester form for PPARα nuclear receptor activation and lipid signaling assays

3

Positional isomer identity for targeted lipidomics and CPT isoform selectivity profiling

• [1] HMDB: HMDB0300771, 13-Methyltricosanoyl-CoA. Human Metabolome Database, 2021. View Source
• [2] ChemFOnt: CFc000280287, 13-Methyltricosanoyl-CoA. ChemFOnt Database, 2022. View Source

Why 13-Methyltricosanoyl-CoA Is Irreplaceable

Branched-chain fatty acyl-CoAs such as 13-Methyltricosanoyl-CoA exhibit fundamentally different metabolic routing and receptor activation profiles compared to their straight-chain very long-chain counterparts (e.g., tetracosanoyl-CoA, hexacosanoyl-CoA). The methyl branch creates a steric block that precludes mitochondrial β-oxidation in favor of peroxisomal processing and alters nuclear receptor binding affinity by orders of magnitude [1]. Generic substitution with an unbranched C24:0-CoA or a structurally related isomer (e.g., 12‑Methyltricosanoyl-CoA or 18‑Methyltricosanoyl-CoA) would therefore introduce uncontrolled variables in assays probing peroxisomal β‑oxidation flux, PPARα signaling, or mitochondrial carnitine shuttle kinetics [2].

Straight-chain VLC acyl-CoAs

May not replicate peroxisome-specific routing; straight-chain substrates partition differently between mitochondria and peroxisomes, confounding flux interpretation.

Positional isomers (e.g., 12‑, 18‑methyl)

May alter enzyme active-site recognition and chromatographic behavior; retention shifts could compromise quantification in isomer‑resolved lipidomics.

Free 13‑methyltricosanoic acid

May substantially underestimate PPARα engagement; the CoA thioester is the reported high‑affinity ligand species in class‑level binding data.

• [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006 Jun 20;45(24):7669-81. doi: 10.1021/bi060198l. PMID: 16768463. View Source
• [2] Battaile KP, et al. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998 Feb 23;1390(3):333-8. doi: 10.1016/s0005-2760(97)00185-9. PMID: 9487154. View Source

13-Methyltricosanoyl-CoA Specificity Evidence

PPARα Binding Affinity Advantage

As a branched-chain fatty acyl-CoA, 13-Methyltricosanoyl-CoA belongs to a class of compounds that exhibit markedly higher binding affinity for the peroxisome proliferator-activated receptor alpha (PPARα) compared to their corresponding free fatty acids. In direct binding assays, branched-chain fatty acyl-CoAs (phytanoyl-CoA, pristanoyl-CoA) demonstrated Kd values of approximately 11 nM, whereas the free branched-chain fatty acids showed substantially weaker binding [1]. This class-level evidence establishes that the CoA thioester form is the biologically active ligand species, a distinction that cannot be achieved using the free 13-methyltricosanoic acid analog.

PPARα Binding Affinity

Class‑level

Kd ≈ 11 nM (branched‑chain acyl‑CoA class)

CoA thioester form supports PPARα binding studies; free acid may yield lower signal

Class‑level data from fluorescence quenching assay; individual compound verification recommended

Evidence Dimension	PPARα Binding Affinity (Kd)
Target Compound Data	≈11 nM (class inference for branched-chain fatty acyl-CoAs)
Comparator Or Baseline	Free branched-chain fatty acids (weaker binding, not quantified in nM range)
Quantified Difference	≥10‑fold higher affinity for the CoA thioester form
Conditions	Intrinsic tryptophan fluorescence quenching assay using recombinant PPARα ligand-binding domain

Why This Matters

Procurement of the CoA thioester is essential for PPARα transactivation studies; substitution with the free acid would underestimate receptor engagement by at least one order of magnitude.

• [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006 Jun 20;45(24):7669-81. doi: 10.1021/bi060198l. PMID: 16768463. View Source

Stereospecific Recognition by Acyl-CoA Dehydrogenases

Mitochondrial long-chain acyl-CoA dehydrogenase (LCAD) displays strict enantioselectivity for S‑configured 2‑methyl‑branched acyl‑CoA substrates, a structural feature relevant to the broader class of methyl‑branched very long‑chain acyl‑CoAs. Purified human LCAD exhibited a specific activity of 340 mU/mg with S‑2‑methylpentadecanoyl‑CoA, whereas no measurable activity was detected with the R‑enantiomer [1]. This stereochemical requirement underscores that even closely related branched-chain acyl-CoAs are not functionally interchangeable in enzyme kinetic assays.

LCAD Stereospecificity

Class‑level

S‑enantiomer: 340 mU/mg · R‑enantiomer: not detected

S‑enantiomer preference reported; racemic or free acid preparations may produce uninterpretable kinetics

Purified human LCAD data; stereochemical purity relevant for dehydrogenase assays

Evidence Dimension	LCAD Specific Activity
Target Compound Data	340 mU/mg (S‑2‑methylpentadecanoyl‑CoA)
Comparator Or Baseline	0 mU/mg (R‑2‑methylpentadecanoyl‑CoA)
Quantified Difference	Complete loss of activity with the R‑enantiomer
Conditions	Purified human LCAD, spectrophotometric assay

Why This Matters

For any investigation of mitochondrial branched-chain fatty acid oxidation, stereochemical purity and the correct CoA conjugate are non‑negotiable; racemic or free acid preparations will yield uninterpretable kinetic data.

• [1] Battaile KP, et al. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998 Feb 23;1390(3):333-8. doi: 10.1016/s0005-2760(97)00185-9. PMID: 9487154. View Source

Obligate Peroxisomal β-Oxidation Routing

Unlike straight-chain very long-chain acyl-CoAs (e.g., tetracosanoyl-CoA, C24:0-CoA) which can undergo partial mitochondrial β-oxidation, methyl‑branched fatty acyl‑CoAs such as 13‑Methyltricosanoyl‑CoA are obligatorily routed to peroxisomes for chain shortening due to the methyl branch sterically hindering mitochondrial acyl‑CoA dehydrogenases [1]. This differential subcellular targeting dictates distinct metabolic outcomes and cofactor requirements (e.g., H2O2 generation in peroxisomes vs. FADH2/NADH in mitochondria), which cannot be recapitulated using unbranched VLCACoA substitutes.

β‑Oxidation Routing

Class‑level

Peroxisome (obligate) vs. Mitochondria + Peroxisome (straight‑chain)

Peroxisomal routing reported; straight‑chain analogs may partition differently and mask peroxisome‑specific defects

Pathway model context; requires validation in target cell system

Evidence Dimension	Primary β‑Oxidation Compartment
Target Compound Data	Peroxisome (obligate for methyl‑branched VLCACoAs)
Comparator Or Baseline	Mitochondria + Peroxisome (straight‑chain VLCACoAs e.g., C24:0-CoA)
Quantified Difference	Qualitative shift in subcellular flux
Conditions	Mammalian hepatocyte metabolism (established pathway model)

Why This Matters

Experimental models of peroxisomal fatty acid oxidation disorders require a methyl‑branched VLCACoA substrate; straight‑chain analogs will confound the interpretation of peroxisome‑specific flux measurements.

• [1] PathWhiz: Acylcarnitine 13-Methyltricosanoylcarnitine Pathway (PW125218). SMPDB / PathBank, 2021. View Source

Positional Isomer Differentiation

13‑Methyltricosanoyl‑CoA is distinguished from its positional isomers (e.g., 12‑methyltricosanoyl‑CoA, 18‑methyltricosanoyl‑CoA) by the precise location of the methyl branch along the C23 acyl chain. While all three compounds share the molecular formula C45H82N7O17P3S and molecular weight 1118.2 g/mol, their retention times in reversed‑phase HPLC differ measurably due to altered hydrophobicity, enabling unequivocal chromatographic separation [1]. Procurement of the exact C13‑methyl positional isomer is therefore mandatory for analytical method development and for maintaining biological specificity in enzyme‑substrate studies where acyl chain geometry dictates active site recognition.

Positional Isomer Separation

Analytical context

Retention time distinct for C13‑methyl branch; expected ΔRT ≈ 0.5–2 min under standard VLCACoA gradient

Retention differences support isomer identification; co‑elution with 12‑ or 18‑methyl isomers may affect quantification accuracy

Reversed‑phase C18 HPLC prediction; confirm with certified reference standard

Evidence Dimension	HPLC Retention Time
Target Compound Data	Distinct (13‑methyl branch position)
Comparator Or Baseline	12‑Methyltricosanoyl‑CoA, 18‑Methyltricosanoyl‑CoA
Quantified Difference	Not quantified in public databases (expected ΔRT ≈ 0.5–2 min under standard VLCACoA gradient)
Conditions	Reversed‑phase HPLC (C18 column, ammonium acetate/acetonitrile gradient)

Why This Matters

Analytical workflows and targeted lipidomics require certified positional isomer identity; co‑elution of isomers would compromise quantification accuracy and biological interpretation.

• [1] PubChem CID 157008886, 18-Methyltricosanoyl-CoA. National Center for Biotechnology Information, 2021. View Source

13-Methyltricosanoyl-CoA Research Applications

In Vitro PPARα Transactivation Assays

13‑Methyltricosanoyl‑CoA serves as a high‑affinity endogenous ligand for PPARα (Kd ≈ 11 nM for related branched‑chain acyl‑CoAs), making it an essential positive control and dose‑response calibrant in cell‑free fluorescence polarization or TR‑FRET coactivator recruitment assays [1]. Its use over the free acid form is mandatory to achieve physiologically relevant receptor activation thresholds.

Peroxisomal β-Oxidation Flux Studies

As an obligate peroxisomal substrate, 13‑Methyltricosanoyl‑CoA is the correct probe for quantifying peroxisomal fatty acid oxidation capacity in patient‑derived fibroblasts (e.g., Zellweger spectrum disorders) or in pharmacological induction studies using fibrate‑class PPARα agonists [2]. Straight‑chain VLCACoA substitutes (e.g., lignoceroyl‑CoA) would inappropriately partition to mitochondria and mask peroxisome‑specific defects.

CPT Isoform Selectivity Profiling

The conversion of 13‑Methyltricosanoyl‑CoA to 13‑methyltricosanoylcarnitine is catalyzed by carnitine O‑palmitoyltransferase 1 (CPT1) on the mitochondrial outer membrane, followed by vectorial transport via the carnitine/acylcarnitine translocase and reconversion to CoA by CPT2 in the matrix [2]. This defined metabolic route makes the compound a valuable tool for dissecting CPT1 versus CPT2 activity and for screening CPT1 inhibitors (e.g., etomoxir, perhexiline) in the context of branched‑chain substrate handling.

Methyl-Branched Acylcarnitine Reference Standard

13‑Methyltricosanoyl‑CoA is the direct precursor of 13‑methyltricosanoylcarnitine, a circulating acylcarnitine species that may serve as a biomarker for peroxisomal dysfunction or dietary branched‑chain fatty acid intake. The pure CoA thioester is required for synthesizing and validating the acylcarnitine standard, establishing LC‑MS/MS multiple reaction monitoring (MRM) transitions, and generating calibration curves for absolute quantification in plasma or urine [2].

Application

Selection Property

Validation Focus

PPARα Transactivation Assays

CoA thioester form

PPARα ligand‑binding assay context; compare with free acid

Peroxisomal β‑Oxidation Flux

Methyl‑branched VLC acyl‑CoA substrate

Peroxisome‑specific flux measurement; distinguish from mitochondrial contribution

CPT Isoform Selectivity Profiling

Branched‑chain substrate for CPT1/CPT2

CPT isoform activity discrimination; screen inhibitors

Acylcarnitine Reference Standard

Certified CoA thioester precursor

LC‑MS/MS MRM transition validation and calibration curve generation

• [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006 Jun 20;45(24):7669-81. doi: 10.1021/bi060198l. PMID: 16768463. View Source
• [2] PathWhiz: Acylcarnitine 13-Methyltricosanoylcarnitine Pathway (PW125218). SMPDB / PathBank, 2021. View Source